8-(3-chlorobenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 8-(3-chlorophenyl)sulfonyl-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C15H17ClN4O2S/c16-11-2-1-3-15(8-11)23(21,22)20-12-4-5-13(20)10-14(9-12)19-7-6-17-18-19/h1-3,6-8,12-14H,4-5,9-10H2
• InChI Key: BEQZDMKCHXGJCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2S(=O)(=O)C3=CC(=CC=C3)Cl)N4C=CN=N4
• Molecular Formula: C15H17ClN4O2S
• Molecular Weight: 352.8 g/mol

Description

8-(3-chlorobenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a bicyclic azetidine that has shown promising results in various studies related to neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Analysis

Research in this area explores the synthesis of azabicyclo octane derivatives and their structural and conformational studies. For example, the synthesis of 8-β-acyloxy-3-phenethyl-3-azabicyclo[3.2.1]octane and its N-endo methiodides reveals insights into their preferred conformation in solution, showing the cyclopentane and piperidine rings adopt specific envelope and chair conformations, respectively, with significant implications for their chemical reactivity and interaction with biological molecules (Izquierdo et al., 1991).

Chemical Reactivity and Applications

The reactivity of these compounds under various conditions is another area of interest. For instance, the cycloaddition reaction of 5-amino-v-triazolines with thiazolium-4-olates affords cycloadducts that, upon desulfuration, yield pyridinones and 8-thia-6-azabicyclo[3.2.1]-octane derivatives, showcasing a pathway for generating complex bicyclic structures from simpler precursors (Cavalleri et al., 1992).